Cas no 1705952-02-8 (N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide)
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]pyrazine-2-carboxamide
- N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide
-
- Inchi: 1S/C18H13N5O2S/c24-18(14-11-19-7-8-20-14)21-13-5-2-1-4-12(13)10-16-22-17(23-25-16)15-6-3-9-26-15/h1-9,11H,10H2,(H,21,24)
- InChI Key: YNVOHTGYAODIOZ-UHFFFAOYSA-N
- SMILES: C1(C(NC2=CC=CC=C2CC2ON=C(C3SC=CC=3)N=2)=O)=NC=CN=C1
Computed Properties
- Exact Mass: 363.079
- Monoisotopic Mass: 363.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 483
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 122A^2
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6372-2478-2μmol |
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide |
1705952-02-8 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6372-2478-5μmol |
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide |
1705952-02-8 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6372-2478-10μmol |
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide |
1705952-02-8 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6372-2478-20μmol |
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide |
1705952-02-8 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6372-2478-1mg |
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide |
1705952-02-8 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6372-2478-2mg |
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide |
1705952-02-8 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6372-2478-3mg |
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide |
1705952-02-8 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6372-2478-4mg |
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide |
1705952-02-8 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6372-2478-5mg |
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide |
1705952-02-8 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6372-2478-10mg |
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide |
1705952-02-8 | 10mg |
$79.0 | 2023-09-09 |
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide: A Comprehensive Overview
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide (CAS No. 1705952-02-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research advancements.
Chemical Structure and Synthesis
The chemical structure of N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide is defined by its complex arrangement of functional groups. The core structure consists of a pyrazine ring attached to an amide group, which is further linked to a substituted phenyl ring. The phenyl ring is modified with a methyl group that carries a 1,2,4-oxadiazole moiety, which itself is substituted with a thiophene ring. This intricate structure imparts the compound with unique chemical properties and reactivity profiles.
The synthesis of N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide typically involves multiple steps. One common approach starts with the preparation of the 1,2,4-oxadiazole derivative from an appropriate nitrile and hydrazine compound. The resulting oxadiazole is then coupled with a thiophene derivative to form the substituted oxadiazole. This intermediate is further reacted with a substituted phenyl methylamine to introduce the phenyl moiety. Finally, the amide bond is formed by coupling the resulting amine with pyrazine carboxylic acid or its equivalent.
Biological Properties and Mechanisms of Action
N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide has been extensively studied for its potential biological activities. Recent research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been reported to modulate cytokine production and reduce oxidative stress in inflammatory conditions.
In cancer research, N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide has demonstrated promising anticancer activity against various cancer cell lines. Mechanistic studies have revealed that it can induce apoptosis through the activation of caspase pathways and the downregulation of anti-apoptotic proteins such as Bcl-2. Furthermore, it has been shown to inhibit cell proliferation by interfering with cell cycle progression and inducing G1/S phase arrest.
Pharmacological Studies and Clinical Potential
The pharmacological profile of N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide has been evaluated in both in vitro and in vivo models. In vitro studies have consistently demonstrated its potent activity against a wide range of cancer cell lines, including those resistant to conventional therapies. In vivo studies using animal models have also shown promising results, with the compound exhibiting significant tumor growth inhibition without causing severe side effects.
The clinical potential of N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide is currently being explored through preclinical and early-stage clinical trials. These trials aim to assess its safety profile and efficacy in human subjects. Preliminary data suggest that the compound is well-tolerated at therapeutic doses and shows promising antitumor activity in patients with advanced solid tumors.
Conclusion
N-(2-{[3-(thiophen-2-y l)-1 , 4 - o x ad i az o l - 5 - y l ] m e t h y l } p h e n y l ) p y r az i n e - 0 - c ar b ox am i d e (CAS No. 170595 8 ) represents a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Its unique chemical structure and multifaceted biological activities make it an attractive molecule for further investigation. Ongoing research efforts are focused on optimizing its pharmacological properties and advancing it through clinical trials to ultimately bring this innovative compound to patients in need.
1705952-02-8 (N-(2-{[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)pyrazine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)